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Compound of Interest

Compound Name: Diglycolic acid-d4

Cat. No.: B15088418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diglycolic acid-d4, a deuterated

form of Diglycolic acid. This document is intended for researchers, scientists, and professionals

in drug development who require detailed information on the properties, synthesis, and

application of this stable isotope-labeled compound.

Core Compound Data
Diglycolic acid-d4 serves as an invaluable internal standard for the quantitative analysis of its

unlabeled counterpart, Diglycolic acid, in various biological and environmental matrices. Its

physical and chemical properties are summarized below.

Property Value Reference(s)

CAS Number 1032504-39-4 [1]

Molecular Formula C₄H₂D₄O₅

Molecular Weight 138.11 g/mol [1]

Synonyms
Diglycolic-2,2,2',2'-d4 acid,

2,2'-Oxybis[acetic-2,2-d2 acid]
[1]

Appearance White to off-white solid

Purity Typically ≥98%

Isotopic Enrichment Typically ≥99% Deuterium
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Metabolic Significance of Diglycolic Acid
Diglycolic acid (DGA) is the primary toxic metabolite of diethylene glycol (DEG), a compound

that has been implicated in numerous poisoning incidents leading to acute kidney injury.[2][3][4]

The metabolic pathway involves the sequential oxidation of DEG, first to 2-hydroxyethoxyacetic

acid (HEAA) and subsequently to DGA.[2][4] The accumulation of DGA in the proximal tubule

cells of the kidney, mediated by sodium dicarboxylate transporters (NaDC-1), is the key

mechanism of its nephrotoxicity.[3][5]
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Metabolic pathway of Diethylene Glycol to Diglycolic Acid.

Synthesis of Diglycolic Acid-d4
While a specific, published protocol for the synthesis of Diglycolic acid-d4 is not readily

available, a plausible synthetic route can be adapted from established methods for the

synthesis of unlabeled Diglycolic acid.[6][7] One such method involves the oxidation of a

deuterated precursor. A potential starting material would be diethylene glycol-d8, which can be

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/figure/Metabolic-pathway-for-DEG-based-on-previous-animal-studies-and-on-the-results-presented_fig10_44655979
https://pmc.ncbi.nlm.nih.gov/articles/PMC10263375/
https://pubmed.ncbi.nlm.nih.gov/21856646/
https://www.researchgate.net/figure/Metabolic-pathway-for-DEG-based-on-previous-animal-studies-and-on-the-results-presented_fig10_44655979
https://pubmed.ncbi.nlm.nih.gov/21856646/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10263375/
https://academic.oup.com/toxsci/article-pdf/124/1/35/10999046/kfr204.pdf
https://www.benchchem.com/product/b15088418?utm_src=pdf-body-img
https://www.benchchem.com/product/b15088418?utm_src=pdf-body
https://www.benchchem.com/product/b15088418?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diglycolic_acid
https://www.chemicalbook.com/synthesis/diglycolic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


oxidized to yield Diglycolic acid-d4. Alternatively, a method involving the ring-opening of 1,4-

dioxan-2-one could be adapted using deuterated reagents.[7][8]

Proposed Experimental Protocol for Synthesis
This proposed protocol is based on the oxidation of 1,4-dioxan-2-one.[7][8]

Materials:

1,4-Dioxan-2-one

Deuterium oxide (D₂O)

Strong acid catalyst (e.g., deuterated sulfuric acid)

Anhydrous sodium sulfate

Organic solvent (e.g., diethyl ether)

Standard laboratory glassware and equipment

Procedure:

Hydrolysis with Deuterium Oxide: In a round-bottom flask equipped with a reflux condenser,

dissolve 1,4-dioxan-2-one in an excess of deuterium oxide.

Acid Catalysis: Add a catalytic amount of deuterated sulfuric acid to the solution.

Reflux: Heat the mixture to reflux and maintain for several hours to ensure complete

hydrolysis and deuterium exchange.

Work-up: After cooling to room temperature, neutralize the reaction mixture with a suitable

base (e.g., sodium carbonate).

Extraction: Extract the aqueous solution with an organic solvent such as diethyl ether to

remove any unreacted starting material.

Acidification and Isolation: Acidify the aqueous layer with a strong acid (e.g., HCl) to

protonate the carboxylate groups.
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Final Extraction and Drying: Extract the acidified aqueous layer with diethyl ether. Combine

the organic extracts and dry over anhydrous sodium sulfate.

Solvent Removal and Purification: Remove the solvent under reduced pressure to yield

crude Diglycolic acid-d4. The product can be further purified by recrystallization.

Application in Quantitative Analysis
Diglycolic acid-d4 is primarily used as an internal standard in analytical methods, such as

liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the accurate quantification

of Diglycolic acid in various biological samples.[9][10]

Experimental Protocol: Quantification of Diglycolic Acid
in Biological Matrices using LC-MS/MS
This protocol is a general guideline and may require optimization for specific matrices and

instrumentation.

1. Sample Preparation (Protein Precipitation):

To 100 µL of biological sample (e.g., plasma, urine), add 20 µL of a known concentration of

Diglycolic acid-d4 internal standard solution.

Add 400 µL of ice-cold acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean tube for analysis.

2. LC-MS/MS Analysis:

Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.

Column: A suitable column for the separation of polar organic acids, such as a hydrophilic

interaction liquid chromatography (HILIC) column.[11]
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Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate).

Mass Spectrometer (MS): A triple quadrupole mass spectrometer operated in negative ion

mode using electrospray ionization (ESI).

Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-

product ion transitions for both Diglycolic acid and Diglycolic acid-d4.

Analyte Precursor Ion (m/z) Product Ion (m/z)

Diglycolic Acid 133.0 73.0

Diglycolic Acid-d4 137.0 76.0

3. Data Analysis:

The concentration of Diglycolic acid in the sample is determined by calculating the ratio of

the peak area of the analyte to the peak area of the internal standard and comparing this to a

calibration curve prepared with known concentrations of unlabeled Diglycolic acid and a

constant concentration of the deuterated internal standard.
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Workflow for the quantitative analysis of Diglycolic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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